Cas no 1892121-90-2 (1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol)

1-{2-Fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol is a fluorinated cyclopropanol derivative characterized by its unique structural features, including a trifluoromethyl and fluoro-substituted phenyl ring. The presence of these electron-withdrawing groups enhances its reactivity and stability, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The cyclopropanol moiety contributes to steric constraints, which can influence selectivity in coupling reactions or serve as a precursor for further functionalization. Its well-defined molecular architecture offers potential applications in medicinal chemistry, where fluorinated compounds are often sought for their improved metabolic stability and bioavailability. This compound is typically handled under controlled conditions due to its reactive functional groups.
1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol structure
1892121-90-2 structure
Product Name:1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
CAS No:1892121-90-2
MF:C11H10F4O
MW:234.190117359161
CID:6011728
PubChem ID:117339841
Update Time:2025-10-05

1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
    • EN300-1957764
    • 1892121-90-2
    • 1-{[2-fluoro-5-(trifluoromethyl)phenyl]methyl}cyclopropan-1-ol
    • Inchi: 1S/C11H10F4O/c12-9-2-1-8(11(13,14)15)5-7(9)6-10(16)3-4-10/h1-2,5,16H,3-4,6H2
    • InChI Key: LCSWKAOBBNGXOR-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(F)(F)F)C=C1CC1(CC1)O

Computed Properties

  • Exact Mass: 234.06677759g/mol
  • Monoisotopic Mass: 234.06677759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Pricemore >>

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Additional information on 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol

Comprehensive Overview of 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1892121-90-2)

1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1892121-90-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

The compound's cyclopropane ring contributes to its conformational rigidity, which is a desirable trait in medicinal chemistry for improving target binding affinity. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the rise of precision medicine and personalized therapies, 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol is being investigated for its selectivity and low off-target effects, addressing a key concern in modern pharmacology.

In agrochemical applications, this compound's fluorinated structure offers resistance to enzymatic degradation, prolonging its efficacy as a potential pesticide or herbicide intermediate. The demand for environmentally friendly and sustainable agrochemicals has driven interest in such fluorinated derivatives, aligning with global trends toward green chemistry.

Synthetic routes to 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol often involve Grignard reactions or palladium-catalyzed cross-coupling, techniques widely discussed in organic chemistry forums. Its CAS No. 1892121-90-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Analysts note a surge in queries related to fluorinated building blocks and small-molecule drug candidates, underscoring the compound's growing importance.

From a commercial perspective, suppliers of 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol emphasize its high purity (>98%) and scalability, catering to the needs of contract research organizations (CROs) and pharmaceutical manufacturers. Regulatory compliance, such as REACH and FDA guidelines, is another critical aspect, as stakeholders prioritize quality control and safety in chemical sourcing.

In summary, 1-{2-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1892121-90-2) represents a versatile and promising compound in both life sciences and agrochemical industries. Its structural features and applications resonate with contemporary research trends, including drug discovery, GPCR targeting, and sustainable chemistry, making it a focal point for innovation.

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